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Compound of Interest

Compound Name: Lerzeparib

Cat. No.: B12390820

Providing critical safety and logistical information for the proper handling and disposal of the
investigational PARP inhibitor, Lerzeparib, is essential for maintaining a safe laboratory
environment and ensuring regulatory compliance. This guide offers a step-by-step operational
plan for researchers, scientists, and drug development professionals.

As an investigational drug, Lerzeparib requires cautious handling and adherence to specific
disposal protocols for hazardous waste. All disposal procedures should be conducted in
accordance with federal, state, and institutional regulations. Your institution's Environmental
Health and Safety (EHS) department is the primary resource for specific guidance and
procedures.

Hazard Profile and Safety Precautions

While a specific Safety Data Sheet (SDS) for Lerzaparib is not publicly available, data from
other PARP inhibitors, such as Niraparib and Olaparib, indicate a consistent hazard profile.[1]
[2][3] Lerzeparib should be handled as a hazardous substance.

Key safety precautions include:

o Personal Protective Equipment (PPE): Wear appropriate PPE, including safety goggles with
side-shields, protective gloves, and impervious clothing.[1]

o Ventilation: Use only in a well-ventilated area or a chemical fume hood to avoid inhalation of
dust or aerosols.[2]
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e Avoid Contact: Prevent contact with skin and eyes. In case of contact, rinse thoroughly with
water.[1]

» Handling: Do not eat, drink, or smoke when handling the product. Wash hands thoroughly
after handling.[1]

Hazard Classification (Based on similar

- Precautionary Statements
PARP inhibitors)

P270: Do not eat, drink or smoke when using
this product. P301 + P312: IF SWALLOWED:
Call a POISON CENTER or doctor/physician if

you feel unwell.

Acute Toxicity, Oral (Harmful if swallowed)[2]

P280: Wear protective gloves/protective
clothing/eye protection/face protection. P302 +
P352: IF ON SKIN: Wash with plenty of soap

and water.[1]

Skin Corrosion/Irritation[1]

P305 + P351 + P338: IF IN EYES: Rinse
) o cautiously with water for several minutes.
Serious Eye Damage/Eye Irritation[1] )
Remove contact lenses, if present and easy to

do. Continue rinsing.[1]

P261: Avoid breathing

Specific Target Organ Toxicity (Respiratory tract ]
dust/fume/gas/mist/vapours/spray. P271: Use

irritation) . .
only outdoors or in a well-ventilated area.

Step-by-Step Disposal Protocol for Lerzeparib

The disposal of investigational drugs like Lerzeparib must follow hazardous waste regulations,
primarily the Resource Conservation and Recovery Act (RCRA) guidelines.[4] Incineration by a
licensed facility is the standard method of destruction.[5]

Experimental Protocol: Waste Segregation and Collection

« Initial Consultation: Contact your institution's Environmental Health and Safety (EHS)
department to determine the specific requirements for disposing of Lerzeparib as a
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hazardous investigational drug.[4]

o Waste Container Selection:

o Use a designated, compatible hazardous waste container. This is typically a plastic or
glass container with a screw-top lid, provided by EHS.[5][6]

o Do not mix Lerzeparib waste with other waste streams unless explicitly approved by EHS.
e Labeling:
o Affix a "HAZARDOUS WASTE" label to the container.[6]

o Clearly write the full chemical name ("Lerzeparib"), concentration, and the name of the
Principal Investigator (PI).[6]

o Indicate the accumulation start date on the label.
o Waste Collection:

o Solid Waste: Place unused or expired Lerzeparib powder, contaminated weigh boats, and
contaminated PPE directly into the labeled hazardous waste container.

o Liquid Waste: Collect solutions containing Lerzeparib in a designated, labeled hazardous
waste container. Do not pour down the drain.[2]

o Empty Containers: Full, partially full, and empty vials or ampules of Lerzeparib should be
discarded into the hazardous waste container.[5]

o Sharps: Chemically contaminated sharps (needles, scalpels) must be placed in a
designated, puncture-resistant sharps container for chemical waste.[7]

e Storage:

o Store the sealed hazardous waste container in a designated Satellite Accumulation Area
(SAA).[6]
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o The SAA should be in a secure location, away from general laboratory traffic, and may
require secondary containment.[6]

e Disposal Request:

o Once the container is full or reaches the institutional time limit for storage, submit a
chemical waste disposal request to your EHS department.[6]

o EHS will arrange for a pickup by a licensed hazardous waste vendor.[4]
e Record Keeping:

o Maintain accurate records of the disposal, including the date, quantity of waste, and
pickup confirmation. A certificate of destruction may be available from the vendor and
should be retained.[4][5]

Disposal Workflow Diagram
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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